Cas no 109-19-3 (Butyl 3-methylbutanoate)

• Product name: Butyl 3-methylbutanoate
• CAS No: 109-19-3
• MF: C₉H₁₈O₂
• MW: 158.23802
• MDL: MFCD00048775
• CID: 35552
• PubChem ID: 135726915

Butyl 3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• Butyl 3-methylbutanoate
• Butyl isovalerate FCC
• Butyl Isovalerate
• Butyl-3-methylbutanoate
• Isovaleric Acid Butyl Ester
• FEMA 2218
• Butylisovalerat
• BUTYLISOVALERIANAT
• 1-butylisovalerate
• BUTYL ISOPENTANOATE
• N-BUTYL ISOVALERATE
• n-butylisopentanoate
• BUTYL ISOVALERIANATE
• 1-Butyl isovalerate

• MDL： MFCD00048775
• Inchi： 1S/C9H18O2/c1-4-5-6-11-9(10)7-8(2)3/h8H,4-7H2,1-3H3
• InChI Key： AYWJSCLAAPJZEF-UHFFFAOYSA-N
• SMILES： CCCCOC(=O)CC(C)C

Computed Properties

• Exact Mass: 158.13100
• Monoisotopic Mass: 158.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6

Experimental Properties

• Color/Form: Colorless to yellowish liquid with banana and blue cheese aromas
• Density: 0.858
• Melting Point: -92.8°C (estimate)
• Boiling Point: 176°C(lit.)
• Flash Point: 145 ºF
• Refractive Index: 1.409
• PSA: 26.30000
• LogP: 2.37580
• Solubility: Insoluble in water, soluble in ethanol, most organic solvents and nonvolatile oils, insoluble in propylene glycol
• FEMA: 2218

Butyl 3-methylbutanoate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226-H316
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：1993
• WGK Germany：2
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• RTECS：NY1502000
• Hazardous Material Identification：
• Safety Term：3.2
• Risk Phrases：R36/37/38
• HazardClass：3.2
• PackingGroup：III
• Packing Group：III
• Hazard Level：3.2
• Packing Group：III

Butyl 3-methylbutanoate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters